9-Oxo-9H-fluorene-2,7-disulfonic acid bis-[(2-hydroxy-ethyl)-methyl-amide]

• Molecular Formula: C19H22N2O7S2
• Molecular Weight: 454.5 g/mol
• IUPAC Name: 2-N,7-N-bis(2-hydroxyethyl)-2-N,7-N-dimethyl-9-oxofluorene-2,7-disulfonamide
• InChI: InChI=1S/C19H22N2O7S2/c1-20(7-9-22)29(25,26)13-3-5-15-16-6-4-14(30(27,28)21(2)8-10-23)12-18(16)19(24)17(15)11-13/h3-6,11-12,22-23H,7-10H2,1-2H3
• InChI Key: PHJPLNYIGUNYLL-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)S(=O)(=O)C1=CC2=C(C=C1)C3=C(C2=O)C=C(C=C3)S(=O)(=O)N(C)CCO

Description

N2,N7-BIS(2-HYDROXYETHYL)-N2,N7-DIMETHYL-9-OXO-9H-FLUORENE-2,7-DISULFONAMIDE is a complex organic compound known for its unique chemical structure and properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of automated reactors and continuous flow systems to ensure consistent quality and scalability .

Chemical Reactions Analysis

Types of Reactions

N2,N7-BIS(2-HYDROXYETHYL)-N2,N7-DIMETHYL-9-OXO-9H-FLUORENE-2,7-DISULFONAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The hydroxyethyl and dimethyl groups can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions often involve controlled temperatures and pH levels to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acid derivatives, while reduction could produce alcohols or amines .

Scientific Research Applications

N2,N7-BIS(2-HYDROXYETHYL)-N2,N7-DIMETHYL-9-OXO-9H-FLUORENE-2,7-DISULFONAMIDE has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various organic synthesis reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a drug candidate.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N2,N7-BIS(2-HYDROXYETHYL)-N2,N7-DIMETHYL-9-OXO-9H-FLUORENE-2,7-DISULFONAMIDE involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, such as enzyme inhibition or activation, modulation of signaling pathways, and changes in cellular processes .

Comparison with Similar Compounds

Similar Compounds

• N2,N7-BIS(2-HYDROXYETHYL)-9-(HYDROXYIMINO)-N2,N7-DIMETHYL-9H-FLUORENE-2,7-DISULFONAMIDE
• N2,N7-BIS(2-HYDROXYETHYL)-N2,N7-DIMETHYL-9H-FLUORENE-2,7-DISULFONAMIDE

Uniqueness

Compared to similar compounds, N2,N7-BIS(2-HYDROXYETHYL)-N2,N7-DIMETHYL-9-OXO-9H-FLUORENE-2,7-DISULFONAMIDE stands out due to its unique combination of functional groups, which confer specific chemical and biological properties. This makes it a valuable compound for various research and industrial applications .